Cas no 1261941-79-0 (4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-79-0
• MF: C₁₈H₁₈ClNO₄S
• MW: 379.85782289505
• MDL: MFCD18323254
• CID: 2764955
• PubChem ID: 53229075
• Update Time: 2025-08-05

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18323254
• 5-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID50692393
• 1261941-79-0
• 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323254
• Inchi： 1S/C18H18ClNO4S/c19-14-6-9-16(18(21)22)17(12-14)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key： DFEUKKXEVWXXQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 379.0645069Da
• Monoisotopic Mass: 379.0645069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

Research Brief on 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (CAS: 1261941-79-0)

The compound 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (CAS: 1261941-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structure, featuring a sulfonylpiperidine moiety and a chlorobenzoic acid group, suggests promising interactions with various biological targets.

Recent studies have explored the synthesis and optimization of 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that achieved a 78% yield, significantly higher than previous methods. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have demonstrated that 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 0.45 μM against COX-2, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed strong binding affinity for the active site of COX-2, further supporting its mechanism of action.

Beyond its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A 2024 study in the European Journal of Medicinal Chemistry found that 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to modulate key apoptotic proteins, such as Bcl-2 and caspase-3.

Despite these promising findings, challenges remain in the development of 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Moreover, in vivo toxicity assessments are still underway to ensure its safety profile. Nevertheless, the compound's multifaceted biological activities and structural versatility make it a compelling subject for ongoing research.

In conclusion, 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (CAS: 1261941-79-0) represents a promising scaffold in medicinal chemistry, with potential applications in inflammation and oncology. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action. The integration of computational and experimental approaches will be crucial in advancing this compound toward clinical development.